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Introduction

Acriflavine hydrochloride is a fluorescent dye that serves as a contrast agent in confocal
laser endomicroscopy (CLE) procedures.[1] Administered topically, it provides high-quality
contrast for real-time, in vivo histological imaging of mucosal tissues.[2][3] By staining cell
nuclei and other acidic cellular components, acriflavine enables the visualization of cellular and
subcellular structures, a process often referred to as "virtual histology."[3][4] This allows for the
immediate assessment of tissue architecture and the identification of neoplastic changes
during endoscopic procedures.[4][5]

Mechanism of Action

Acriflavine is an acridine-derived fluorescent dye that intercalates with DNA, leading to strong
nuclear staining.[1][6] Upon excitation with a 488 nm laser, it emits fluorescence in the 505-585
nm wavelength range, which is then detected by the confocal endomicroscopy system to
generate high-resolution images of the tissue architecture.[3][7] This specific nuclear staining
provides excellent contrast, allowing for the detailed assessment of nuclear morphology, cell
density, and epithelial organization.[3]
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Applications in Confocal Laser Endomicroscopy

Acriflavine-aided CLE has been investigated for the in vivo diagnosis of various conditions
across different medical specialties:

o Gastroenterology:

[¢]

Barrett's Esophagus: Differentiation of dysplastic from non-dysplastic tissue.

o Gastric Cancer and Precancerous Conditions: Visualization of gastric pit patterns to
identify intestinal metaplasia and early-stage cancer.[8]

o Colorectal Polyps: Distinguishing between hyperplastic and adenomatous polyps,
potentially reducing the need for polypectomy of benign lesions.[3]

o Celiac Disease: Identification of villous atrophy and increased intraepithelial lymphocytes
for immediate diagnosis.[3]

e Pulmonology:

o Lung Cancer: In vivo diagnosis of neoplastic changes in the airways during bronchoscopy,
with high accuracy in differentiating malignant from non-malignant tissue.[4][5]

» Head and Neck Oncology:

o Oral Squamous Cell Carcinoma: In vivo visualization of cellular and subcellular structures
to differentiate between benign and malignant oral lesions.[9]

e Ex-Vivo Tissue Imaging:

o Acriflavine has also been used for ex-vivo CLE imaging of freshly excised tissues, such as
pancreatic and breast specimens, to assess tumor margins and guide surgical
procedures.[10][11]

Quantitative Data Summary

The following tables summarize the quantitative data from studies utilizing acriflavine
hydrochloride in confocal laser endomicroscopy procedures.
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Stud
Application Y _ Sensitivity Specificity Accuracy Reference
Population
32 patients
Lung Cancer with
) ) 96.0% 87.1% 91.0% [41[51112]
Diagnosis suspected
malignancies
Not specified Not specified Not specified
Precancerous
] for for for
Lesion Hamster
) acriflavine; acriflavine; acriflavine;
Imaging cheek pouch ) ) ) [13]
} study raised study raised study raised
(Animal model
safety safety safety
Model)
concerns concerns concerns
Acriflavine Image Quality .
_ Key Findings Reference
Concentration Assessment
Tissue structure
0.05% Good [2]
clearly shown.
Best nuclei staining
0.02% Best ability and preserved [2][14]
image quality.
Tissue structure
0.01% Good [2]
clearly shown.
Significantly
decreased image
0.005% Poor quality; tissue [2]

structure not clearly

visible.

Experimental Protocols

Protocol 1: In Vivo Confocal Laser Endomicroscopy of the Gastrointestinal Tract

This protocol is adapted from studies on upper gastrointestinal CLE.[2]
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e Preparation of Acriflavine Solution:
o Prepare a 0.02% (w/v) acriflavine hydrochloride solution in sterile saline.
o Protect the solution from light.
e Staining Procedure:
o During the endoscopic procedure, identify the suspicious mucosal area.
o Wash the target area with water to remove any mucus or debris.

o Using a spray catheter passed through the working channel of the endoscope, topically
apply 10 mL of the 0.02% acriflavine solution onto the mucosal surface.[2]

o Confocal Imaging:

o After application of the contrast agent, gently place the distal tip of the confocal
endomicroscopy probe against the stained mucosa.

o Utilize gentle suction or an endoscopic cap to stabilize the probe and minimize motion
artifacts.[3]

o Acquire confocal images using a 488 nm laser for excitation and detecting fluorescence
between 505 nm and 585 nm.[3][7]

o Adjust the imaging depth as needed, typically ranging from 0 to 250 um below the surface.
[31[7]

o Record images and videos for real-time assessment and later review.
Protocol 2: Ex Vivo Confocal Imaging of Biopsy Specimens
This protocol is based on a study involving the staining of cervical biopsies.[15]

e Preparation of Staining Solution:
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o Prepare a 0.05% (w/v) acriflavine hydrochloride solution in 10% phosphate-buffered
saline (PBS).[15]

e Staining and Washing:

o Immediately after collection, immerse the biopsy specimen in the 0.05% acriflavine
solution for 2 minutes with gentle agitation.[15]

o Wash the stained biopsy with saline for 1 minute.[15]

o (Optional) Add a 5% solution of acetic acid to the sample, which can enhance nuclear
contrast.[15]

e Mounting and Imaging:
o Place the stained biopsy on a microscope slide and add a coverslip.[15]

o Perform confocal fluorescence microscopy using a system equipped with a 488 nm laser
for excitation.[15]

o Acquire a z-stack of en face images at desired depth intervals (e.g., every 5 um from the
epithelial surface to a depth of approximately 80 pum).[15]

Safety Considerations

While some studies have reported no immediate adverse effects with topical acriflavine use in
humans, there are significant concerns regarding its potential mutagenic and carcinogenic
properties due to its DNA-intercalating nature.[3][12][13] One study in an animal model
demonstrated DNA damage after acriflavine exposure and did not support its use in humans.
[13] Therefore, the use of acriflavine in clinical practice, particularly in humans, should be
approached with caution and may be limited by these safety concerns.

Visualizations
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Experimental workflow for in vivo CLE with acriflavine.
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Mechanism of acriflavine action in confocal imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Effects on confocal laser endomicroscopy image quality by different acriflavine
concentrations - PMC [pmc.ncbi.nlm.nih.gov]

» 3. Confocal laser endomicroscopy in the “in vivo” histological diagnosis of the gastrointestinal
tract - PMC [pmc.ncbi.nim.nih.gov]

e 4. publications.ersnet.org [publications.ersnet.org]

o 5. Confocal laser endomicroscopy for diagnosing lung cancer in vivo - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. Proflavine Hemisulfate as a Fluorescent Contrast Agent for Point-of-Care Cytology - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. wjgnet.com [wjgnet.com]

» 8. Confocal laser endomicroscopy in gastro-intestinal endoscopy: technical aspects and
clinical applications - PMC [pmc.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]
e 10. optiscan.com [optiscan.com]

e 11. researchgate.net [researchgate.net]
e 12. researchgate.net [researchgate.net]
o 13. researchgate.net [researchgate.net]

o 14. Effects on confocal laser endomicroscopy image quality by different acriflavine
concentrations - PubMed [pubmed.ncbi.nim.nih.gov]

e 15. pubcompare.ai [pubcompare.ai]

 To cite this document: BenchChem. [Application Notes and Protocols for Acriflavine
Hydrochloride in Confocal Laser Endomicroscopy]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1501712#acriflavine-hydrochloride-in-
confocal-laser-endomicroscopy-procedures]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1501712?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Acriflavine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3136855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3136855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2791268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2791268/
https://publications.ersnet.org/highwire_display/entity_view/node/504095/full
https://pubmed.ncbi.nlm.nih.gov/22997220/
https://pubmed.ncbi.nlm.nih.gov/22997220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4427403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4427403/
https://www.wjgnet.com/1007-9327/full/v15/i46/5770.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8826043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8826043/
https://www.researchgate.net/publication/359364825_Confocal_laser_endomicroscopy_and_confocal_microscopy_for_head_and_neck_cancer_imaging_Recent_updates_and_future_perspectives
https://www.optiscan.com/pdf/fd2d43d9-f56d-4cbf-97e0-55295448b6f7/Endomicroscopy-in-life-sciences.pdf
https://www.researchgate.net/publication/346808813_Morphometric_Assessment_of_Confocal_Laser_Endomicroscopy_for_Pancreatic_Ductal_Adenocarcinoma_an_Ex-Vivo_Pilot_Study
https://www.researchgate.net/publication/230895628_Confocal_laser_endomicroscopy_for_diagnosing_lung_cancer_in_vivo
https://www.researchgate.net/publication/275051487_Safety_and_performance_analysis_of_acriflavine_and_methylene_blue_for_in_vivo_imaging_of_precancerous_lesions_using_fibered_confocal_fluorescence_microscopy_FCFM_an_experimental_study
https://pubmed.ncbi.nlm.nih.gov/21776427/
https://pubmed.ncbi.nlm.nih.gov/21776427/
https://www.pubcompare.ai/protocol/VUa2q4sBwGXEOgesI5RV/
https://www.benchchem.com/product/b1501712#acriflavine-hydrochloride-in-confocal-laser-endomicroscopy-procedures
https://www.benchchem.com/product/b1501712#acriflavine-hydrochloride-in-confocal-laser-endomicroscopy-procedures
https://www.benchchem.com/product/b1501712#acriflavine-hydrochloride-in-confocal-laser-endomicroscopy-procedures
https://www.benchchem.com/product/b1501712#acriflavine-hydrochloride-in-confocal-laser-endomicroscopy-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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